Cas no 1158477-80-5 ((6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride)

• Product Name: (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• CAS No: 1158477-80-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 4681888
• Update Time: 2025-06-11

(6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• (6-methyl-1,3-benzoxazol-2-yl)methanamine hydrochloride
• (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride

• Inchi： 1S/C9H10N2O.ClH/c1-6-2-3-7-8(4-6)12-9(5-10)11-7;/h2-4H,5,10H2,1H3;1H
• InChI Key： OKASCNXRIGACQH-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NC2C=CC(C)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride

Recent Advances in the Study of (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS: 1158477-80-5)

The compound (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS: 1158477-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoxazole derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, shedding light on its promising role in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride, highlighting its high yield and purity under optimized conditions. The researchers emphasized its stability and solubility in various solvents, making it a versatile intermediate for further chemical modifications. These properties are particularly valuable for the development of small-molecule drugs targeting neurological disorders and infectious diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for anti-inflammatory drug development. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. Researchers have successfully radiolabeled derivatives of (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride with fluorine-18, creating novel radiotracers for imaging neurodegenerative diseases. The benzoxazole core provides excellent blood-brain barrier penetration, a critical feature for central nervous system (CNS) targeting agents.

From a safety perspective, recent toxicological assessments indicate that (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride shows favorable pharmacokinetic profiles in animal models, with low acute toxicity and good metabolic stability. These characteristics support its further development as a pharmaceutical intermediate or potential active pharmaceutical ingredient (API).

Looking ahead, several pharmaceutical companies have included this compound in their screening libraries for high-throughput screening campaigns. Its unique chemical structure offers diverse possibilities for medicinal chemistry optimization, particularly in the design of kinase inhibitors and GPCR modulators. The growing body of research on (6-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride underscores its importance as a valuable tool in drug discovery and development pipelines.